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Compound of Interest

Compound Name: Dasatinib carbaldehyde

Cat. No.: B10854316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

Dasatinib carbaldehyde. As a derivative of the potent cytotoxic agent Dasatinib, it requires

stringent handling and disposal protocols to ensure the safety of laboratory personnel and

prevent environmental contamination. The following procedures are based on guidelines for

cytotoxic and antineoplastic drugs and should be implemented in conjunction with your

institution's specific environmental health and safety (EHS) protocols.

Immediate Safety Precautions
Dasatinib and its derivatives are classified as hazardous substances that may be toxic,

carcinogenic, and harmful to the unborn child.[1][2][3] Therefore, meticulous safety measures

are imperative during handling and disposal.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory. This

includes a lab coat or gown, double gloves (latex or nitrile), and eye protection such as

safety glasses or goggles.[1]

Engineering Controls: All handling of Dasatinib carbaldehyde should be conducted within a

certified chemical fume hood or a biological safety cabinet to minimize the risk of inhalation.

[1]
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Spill Management: In case of a spill, the area should be secured immediately. Use a

cytotoxic spill kit to contain and clean the spill. All materials used for cleanup must be

disposed of as cytotoxic waste.

Chemical and Physical Properties
Understanding the properties of Dasatinib carbaldehyde is essential for safe handling and

disposal.

Property Value

Chemical Formula C21H22ClN7O2S[4][5]

Molecular Weight 471.96 g/mol [4][5][6]

CAS Number 2112837-79-1[4]

Appearance White to off-white powder[2]

Storage
Store at -20°C for up to 3 years (powder) or at

-80°C for up to 1 year (in solvent).[6]

Step-by-Step Disposal Protocol
The required method for the disposal of Dasatinib carbaldehyde and any contaminated

materials is high-temperature incineration at a licensed hazardous waste facility.[7] Discharging

this substance into sewer systems is strictly prohibited.[7]

Segregation at the Source: Immediately after use, all waste contaminated with Dasatinib
carbaldehyde must be segregated from general laboratory waste. This includes:

Unused or expired Dasatinib carbaldehyde powder or solutions.

Contaminated labware (e.g., vials, pipette tips, culture plates).

Contaminated PPE (gloves, gowns, masks).

Waste Categorization: Cytotoxic waste is typically categorized as "trace" or "bulk"

chemotherapy waste.[8] All materials that have come into contact with Dasatinib
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carbaldehyde are considered potentially contaminated and must be handled as hazardous

waste.[8]

Containerization:

Non-sharps waste: Place in a designated, leak-proof, and clearly labeled cytotoxic waste

container. These containers are often color-coded, for instance, yellow with a purple lid,

and marked with the cytotoxic symbol.[9]

Sharps waste: Any sharps (needles, scalpels, etc.) contaminated with Dasatinib
carbaldehyde must be disposed of in a puncture-resistant sharps container specifically

designated for cytotoxic waste.[9][10]

All waste containers should be sealed when three-quarters full to prevent spills.[8]

Labeling and Documentation: All waste containers must be clearly labeled as "Cytotoxic

Waste" and include information about the contents as required by your institution and local

regulations. A hazardous waste consignment note must accompany the waste to its final

disposal location.[9]

Storage and Pickup: Store sealed cytotoxic waste containers in a secure, designated area

away from general lab traffic. Arrange for pickup by your institution's EHS personnel for final

disposal.

Disposal Workflow

Step 1: Segregation

Step 2: Containerization

Step 3: Labeling & Storage Step 4: Final Disposal
Unused Product Cytotoxic Waste Container (Non-Sharps)

Contaminated Labware Cytotoxic Sharps ContainerIf sharp

Contaminated PPE

Label as 'Cytotoxic Waste' Secure Storage Area EHS Pickup High-Temperature Incineration
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Caption: Disposal workflow for Dasatinib carbaldehyde.

Environmental Hazards
Dasatinib is very toxic to aquatic life with long-lasting effects.[2][7] Therefore, it is critical to

prevent its release into the environment by adhering strictly to the described disposal

procedures.

Disclaimer: This information provides general guidance. Always consult your institution's

specific Safety Data Sheets (SDS) and disposal protocols for Dasatinib carbaldehyde and

other cytotoxic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ncifrederick.cancer.gov [ncifrederick.cancer.gov]

2. media.cellsignal.com [media.cellsignal.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. Dasatinib carbaldehyde - MedChem Express [bioscience.co.uk]

5. medkoo.com [medkoo.com]

6. Dasatinib carbaldehyde | Ligands for PROTAC | TargetMol [targetmol.com]

7. chemicalbook.com [chemicalbook.com]

8. benchchem.com [benchchem.com]

9. sharpsmart.co.uk [sharpsmart.co.uk]

10. hsrm.umn.edu [hsrm.umn.edu]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Dasatinib
Carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10854316?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://www.chemicalbook.com/msds/dasatinib-monohydrate.pdf
https://www.benchchem.com/product/b10854316?utm_src=pdf-body
https://www.benchchem.com/product/b10854316?utm_src=pdf-custom-synthesis
https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Dasatinib.pdf
https://media.cellsignal.com/s3sds/9052-sds-EN-20250113192620.pdf
https://cdn.caymanchem.com/cdn/msds/11498m.pdf
https://www.bioscience.co.uk/product~1177833
https://www.medkoo.com/products/39131
https://www.targetmol.com/compound/dasatinib%20carbaldehyde
https://www.chemicalbook.com/msds/dasatinib-monohydrate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/product/b10854316#dasatinib-carbaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b10854316#dasatinib-carbaldehyde-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b10854316#dasatinib-carbaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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